5-HT1A agonist 1

• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol
• InChI: InChI=1S/C22H27N5O2/c1-15-20-18(23-25(15)2)9-12-27(22(20)28)14-13-26-10-7-16(8-11-26)21-17-5-3-4-6-19(17)29-24-21/h3-6,16H,7-14H2,1-2H3
• InChIKey: HUZCEKOWDSLRDU-UHFFFAOYSA-N

5-HT1A Agonist 1 Identity and Classification

5-HT1A agonist 1 (CAS 2410053-15-3, C₂₂H₂₇N₅O₂, MW 393.48), also designated Compound Ex.37, is a small-molecule 5-HT₁A receptor agonist originating from Sumitomo Pharma Co., Ltd. and disclosed in patent US 2025/0084090 A1 [1]. The compound belongs to a novel series of substituted condensed lactams characterized by dual 5-HT₁A agonist and 5-HT₂A antagonist activity [1]. In functional assays using human 5-HT₁A receptors, 5-HT1A agonist 1 exhibits an EC₅₀ of 0.18 nM, placing it among the most potent 5-HT₁A agonists described to date [2]. The compound is supplied by multiple research-chemical vendors (e.g., MedChemExpress, TargetMol) under catalog numbers such as HY-174146 and T210597 for preclinical investigation of neuropsychiatric disorders [2].

Dual 5-HT1A agonist / 5-HT2A antagonist profile

Reported low-concentration functional assay context

Sumitomo patent series Ex.37 scaffold reference

• [1] Yoshinaga, H.; Ikuma, Y.; Ikeda, J.; Adachi, S.; Mitsunuma, H.; Aihara, Y.; Besnard, J.; Bell, A. S. Substituted Lactams Showing Serotonin 5-HT Receptor Activity. U.S. Patent Application Publication US 2025/0084090 A1, March 13, 2025. Assignee: Sumitomo Pharma Co., Ltd., Osaka, Japan. View Source
• [2] MedChemExpress (MCE). 5-HT1A agonist 1 (Compound Ex.37) Product Datasheet, Cat. No. HY-174146. CAS 2410053-15-3. View Source

5-HT1A Agonist 1 vs. Generic Agonists

Generic substitution with legacy 5-HT₁A agonists such as buspirone, tandospirone, or 8-OH-DPAT is scientifically invalid when the research objective requires a compound possessing both sub-nanomolar functional potency and the unique dual 5-HT₁A agonist/5-HT₂A antagonist pharmacophore embodied by the Ex.37 chemical series [1]. First, the functional EC₅₀ of 0.18 nM for 5-HT1A agonist 1 is approximately 30- to 150-fold more potent than clinically used azapirone-class partial agonists such as tandospirone (Ki ≈ 27 nM) and buspirone (Ki ≈ 9.3–29.5 nM), whose lower efficacy may produce qualitatively different downstream signaling outcomes [2]. Second, buspirone and tandospirone are devoid of 5-HT₂A antagonist activity, whereas the Ex.37 scaffold was explicitly designed to combine 5-HT₁A agonism with 5-HT₂A antagonism — a mechanistic profile that cannot be replicated by single-target agents [1]. These differences invalidate any assumption of functional interchangeability in cellular or in vivo models of neuropsychiatric disease.

Target Attribute

Substitution Risk with Legacy 5-HT1A Agonists

Functional potency context

Legacy partial agonists (buspirone, tandospirone) may produce substantially different downstream signaling outcomes

Dual 5-HT1A/5-HT2A mechanism

Single-target agents cannot replicate this multi-receptor profile; combined pharmacology studies require the dual mechanism

MK-801 behavioral model activity

Most legacy agonists lack validation in psychosis-related behavioral models; model response may not transfer

• [1] Yoshinaga, H.; Ikuma, Y.; Ikeda, J.; Adachi, S.; Mitsunuma, H.; Aihara, Y.; Besnard, J.; Bell, A. S. Substituted Lactams Showing Serotonin 5-HT Receptor Activity. U.S. Patent Application Publication US 2025/0084090 A1, March 13, 2025. View Source
• [2] Shimizu, H.; Tatsuno, T.; Hirose, A.; Tanaka, H.; Kumasaka, Y.; Nakamura, M. Analysis of tandospirone (SM-3997) interactions with neurotransmitter receptor binding sites. Journal of Pharmacology and Experimental Therapeutics, 1990, 253(1), 331–337. PMID: 1970461. View Source

5-HT1A Agonist 1 Differentiation Evidence

Functional Potency vs. Reference Agonists

In the human 5-HT₁A receptor functional agonist assay disclosed in the Sumitomo Pharma patent, 5-HT1A agonist 1 (Compound Ex.37) demonstrated an EC₅₀ of 0.18 nM [1]. By comparison, the prototypical high-efficacy agonist 8-OH-DPAT exhibits an EC₅₀ of approximately 0.58 nM in recombinant human 5-HT₁A assays [2], while the clinically approved 5-HT₁A partial agonist tandospirone displays a Ki of 27 nM [3]. This represents an approximately 3.2-fold higher functional potency relative to 8-OH-DPAT and approximately 150-fold higher affinity relative to tandospirone, establishing 5-HT1A agonist 1 within the ultra-potent tier of 5-HT₁A agonists.

Functional Potency

Cross-study comparable

EC₅₀ 0.18 nM (human 5-HT₁A, cAMP assay). ~3.2× more potent than 8-OH-DPAT (0.58 nM); ~150× higher affinity vs tandospirone (Ki 27 nM).

Supports low-concentration assay design; reduces solvent artifact risk.

Cross-study comparison; conditions may vary. Independent replication advised.

Evidence Dimension	Functional agonist potency at human 5-HT₁A receptor
Target Compound Data	EC₅₀ = 0.18 nM (functional cAMP assay, human 5-HT₁A receptor)
Comparator Or Baseline	8-OH-DPAT: EC₅₀ ≈ 0.58 nM; Tandospirone: Ki = 27 nM; Buspirone: Ki = 9.3–29.5 nM
Quantified Difference	~3.2-fold more potent than 8-OH-DPAT; ~150-fold higher affinity than tandospirone; ~50- to 160-fold higher affinity than buspirone
Conditions	Human 5-HT₁A receptor expressed in CHO cells; functional cAMP accumulation assay (patent Test 1)

Why This Matters

Ultra-potent functional agonism (sub-0.2 nM) enables low-concentration experimental protocols, minimizing solvent-related artifacts in cellular assays and reducing off-target engagement risk at higher test concentrations.

• [1] Yoshinaga, H.; Ikuma, Y.; Ikeda, J.; Adachi, S.; Mitsunuma, H.; Aihara, Y.; Besnard, J.; Bell, A. S. Substituted Lactams Showing Serotonin 5-HT Receptor Activity. U.S. Patent Application Publication US 2025/0084090 A1, March 13, 2025. Biological Data Table: 5-HT1A EC₅₀ values. View Source
• [2] Newman-Tancredi, A.; Gavaudan, S.; Conte, C.; Chaput, C.; Touzard, M.; Verrièle, L.; Audinot, V.; Millan, M. J. Agonist and antagonist actions of antipsychotic agents at 5-HT1A receptors: a [³⁵S]GTPγS binding study. European Journal of Pharmacology, 1998, 355(2–3), 245–256. 8-OH-DPAT EC₅₀ = 0.58 nM. View Source
• [3] Shimizu, H.; Tatsuno, T.; Hirose, A.; Tanaka, H.; Kumasaka, Y.; Nakamura, M. Analysis of tandospirone (SM-3997) interactions with neurotransmitter receptor binding sites. Journal of Pharmacology and Experimental Therapeutics, 1990, 253(1), 331–337. Ki = 27 ± 5 nM at 5-HT1A. View Source

Dual 5-HT1A Agonism and 5-HT2A Antagonism

The Sumitomo patent explicitly describes the Ex.37 compound series as possessing 'antagonist activity for serotonin 5-HT₂A receptor together with agonist activity for serotonin 5-HT₁A receptor' [1]. This dual-target pharmacophore is a deliberate design feature distinguishing 5-HT1A agonist 1 from all legacy single-target 5-HT₁A agonists. In contrast, the clinically used comparators buspirone, tandospirone, and flesinoxan are pure 5-HT₁A agonists or partial agonists with no reported 5-HT₂A antagonist activity [2]. The combination of 5-HT₁A agonism (antidepressant/anxiolytic) with 5-HT₂A antagonism (antipsychotic, pro-cognitive) is hypothesized to produce therapeutic synergy not achievable with either mechanism alone [1].

Dual Pharmacology

Class-level inference

5-HT₁A agonist (EC₅₀ 0.18 nM) + 5-HT₂A antagonist (quantitative potency not publicly reported).

Mechanism context distinct from single-target agents; dual-target studies require this profile.

Exact 5-HT₂A potency data in patent figures; supplier confirmation recommended.

Evidence Dimension	Multi-receptor pharmacological profile
Target Compound Data	5-HT₁A agonist (EC₅₀ = 0.18 nM) + 5-HT₂A antagonist (quantitative potency not publicly disclosed in text)
Comparator Or Baseline	Buspirone: 5-HT₁A partial agonist only; Tandospirone: 5-HT₁A partial agonist only; Flesinoxan: 5-HT₁A full agonist only; Repinotan: 5-HT₁A agonist only
Quantified Difference	Qualitative difference: target compound possesses dual 5-HT₁A/5-HT₂A pharmacology; all listed comparators are single-target 5-HT₁A agents. Note: exact 5-HT₂A Kᵢ/IC₅₀ values for Ex.37 are in patent figures and not extracted as text.
Conditions	Patent-specified receptor binding and functional antagonist assays for 5-HT₂A receptor

Why This Matters

For researchers modeling neuropsychiatric disorders where both serotonergic pathways are implicated (e.g., schizophrenia with comorbid anxiety/depression), this dual-target profile cannot be replicated by co-administering separate 5-HT₁A and 5-HT₂A agents, as pharmacokinetic and tissue-distribution differences would introduce confounding variables.

• [1] Yoshinaga, H.; Ikuma, Y.; Ikeda, J.; Adachi, S.; Mitsunuma, H.; Aihara, Y.; Besnard, J.; Bell, A. S. Substituted Lactams Showing Serotonin 5-HT Receptor Activity. U.S. Patent Application Publication US 2025/0084090 A1, March 13, 2025. Paragraphs [0001]–[0010]: dual 5-HT1A agonist / 5-HT2A antagonist activity. View Source
• [2] Taylor, D. P. Buspirone: a model for anxioselective drug development. Neuropeptides, 1991, 19(Suppl), 15–19. Describes buspirone as a selective 5-HT1A partial agonist without 5-HT2A antagonism. View Source

Efficacy in MK-801 Locomotor Hyperactivity Model

The patent discloses that Compound Ex.37 (5-HT1A agonist 1) was evaluated in the MK-801-induced locomotor hyperactivity test (Test 7), a well-established rodent model predictive of antipsychotic-like activity [1]. The patent explicitly states that 'FIG. 1 shows the result of the compound of Example 37 in the inhibition test of MK-801-induced locomotor hyperactivity' [1]. This in vivo demonstration contrasts with numerous high-affinity 5-HT₁A agonists (e.g., repinotan, flesinoxan) that have not been reported to show efficacy in this particular behavioral model, as they are typically evaluated in anxiety or depression paradigms rather than psychosis-related models [2]. The MK-801 model efficacy is consistent with the compound's dual 5-HT₁A agonist/5-HT₂A antagonist mechanism, as 5-HT₂A antagonism is a hallmark of atypical antipsychotics [3].

MK-801 Model Activity

Class-level inference

Active in MK-801-induced locomotor hyperactivity test (patent Test 7). Exact ED₅₀ in figures.

Supports psychosis-related behavioral model context; most legacy agonists lack this paradigm validation.

Quantitative dose-response data requires patent figure review.

Evidence Dimension	In vivo behavioral pharmacology
Target Compound Data	Active in MK-801-induced locomotor hyperactivity test (Test 7 of patent); exact dose-response data in patent figures
Comparator Or Baseline	Repinotan: evaluated in stroke/neuroprotection models, not MK-801 hyperactivity; Flesinoxan: evaluated in anxiety/depression models; Buspirone: anxiolytic in vivo but no reported MK-801 hyperactivity inhibition
Quantified Difference	Qualitative difference in behavioral model applicability. Quantitative values (ED₅₀, % inhibition) are presented in patent figures not extractable as machine-readable text.
Conditions	Rodent MK-801-induced locomotor hyperactivity assay (patent Test 7)

Why This Matters

Procurement decisions for in vivo neuropsychiatric research should prioritize compounds with demonstrated efficacy in disease-relevant behavioral models. 5-HT1A agonist 1 provides a tool compound with documented activity in a psychosis-related paradigm, whereas most legacy 5-HT₁A agonists lack this specific behavioral validation.

• [1] Yoshinaga, H.; Ikuma, Y.; Ikeda, J.; Adachi, S.; Mitsunuma, H.; Aihara, Y.; Besnard, J.; Bell, A. S. Substituted Lactams Showing Serotonin 5-HT Receptor Activity. U.S. Patent Application Publication US 2025/0084090 A1, March 13, 2025. Paragraph [0065]: FIG. 1, Example 37 in MK-801 test. View Source
• [2] Mauler, F.; Horváth, E.; Klockgether, T.; Turski, L. Repinotan (BAY x 3702): a 5-HT1A receptor agonist with neuroprotective effects. CNS Drug Reviews, 2001, 7(4), 399–413. Repinotan evaluated in stroke/neuroprotection, not MK-801 psychosis models. View Source
• [3] Schmidt, C. J.; Sorensen, S. M.; Kehne, J. H.; Carr, A. A.; Palfreyman, M. G. The role of 5-HT2A receptors in antipsychotic activity. Life Sciences, 1995, 56(25), 2209–2222. Establishes 5-HT2A antagonism as a key mechanism in atypical antipsychotic efficacy. View Source

Metabolic Stability and Pharmacokinetic Advantages

The patent specification asserts that preferred compounds of the invention, which include the Ex.37 scaffold, exhibit 'good metabolic stability, provide a long disappearance half-life (T₁/₂) in human, and exhibit higher selectivities to these receptors than other GPCRs such as dopamine D₂ receptor and hERG channel' [1]. This represents a deliberate design differentiation from first-generation azapirone 5-HT₁A agonists such as buspirone, which is characterized by extensive first-pass metabolism (oral bioavailability ~4%), a short elimination half-life (2–3 hours), and clinically significant active metabolites (e.g., 1-PP) that introduce dopaminergic and α₂-adrenergic pharmacology [2][3].

PK & Selectivity

Class-level inference

Patent-claimed metabolic stability, long human T₁/₂, selectivity over D₂ and hERG (values in figures).

PK and off-target selectivity context; may support in vivo dosing regimen design.

Claims require independent replication; no peer-reviewed PK data yet.

Evidence Dimension	Pharmacokinetic and off-target selectivity profile
Target Compound Data	Patent-claimed: good metabolic stability, long human T₁/₂, selectivity over D₂ and hERG (specific values not extracted as machine-readable text from patent figures)
Comparator Or Baseline	Buspirone: F ≈ 4%, T₁/₂ = 2–3 h, active metabolite 1-PP with D₂/α₂ activity; Tandospirone: improved PK but still extensive metabolism
Quantified Difference	Qualitative improvement claimed in patent. Exact T₁/₂ and selectivity ratios are in patent figures and tables not parsed as text. Caveat: patent claims without independent replication must be interpreted cautiously.
Conditions	In vitro human liver microsome stability assays; recombinant GPCR selectivity panels (patent-specified tests)

Why This Matters

For in vivo studies requiring sustained target engagement without confounding off-target effects, a compound with documented metabolic stability and D₂/hERG selectivity offers practical advantages in experimental design compared to rapidly metabolized agents requiring multiple daily doses.

• [1] Yoshinaga, H.; Ikuma, Y.; Ikeda, J.; Adachi, S.; Mitsunuma, H.; Aihara, Y.; Besnard, J.; Bell, A. S. Substituted Lactams Showing Serotonin 5-HT Receptor Activity. U.S. Patent Application Publication US 2025/0084090 A1, March 13, 2025. Paragraph [0064]: metabolic stability and selectivity claims. View Source
• [2] Gammans, R. E.; Mayol, R. F.; LaBudde, J. A. Metabolism and disposition of buspirone. American Journal of Medicine, 1986, 80(3B), 41–51. Buspirone oral bioavailability ~4%, T₁/₂ = 2–3 h. View Source
• [3] Caccia, S.; Garattini, S. Formation of active metabolites of psychotropic drugs: an updated review of their significance. Clinical Pharmacokinetics, 1990, 18(6), 434–459. 1-PP metabolite pharmacology. View Source

5-HT1A Agonist 1 Application Scenarios

Schizophrenia Models with Dual 5-HT1A/5-HT2A Modulation

5-HT1A agonist 1 is uniquely suited for rodent models of schizophrenia (e.g., MK-801-induced hyperactivity, PCP-induced deficits) where both 5-HT₁A agonism and 5-HT₂A antagonism are mechanistically implicated. Its documented efficacy in the MK-801 locomotor hyperactivity test [1] and its dual-target pharmacophore [1] make it a superior tool compound compared to single-target 5-HT₁A agonists (e.g., buspirone, tandospirone) that lack the 5-HT₂A antagonist component critical for antipsychotic-like activity. Researchers investigating the therapeutic potential of combined serotonergic modulation in psychosis should prioritize this compound over legacy agents.

Ultra-Potent 5-HT1A Agonism in Cellular Assays

With an EC₅₀ of 0.18 nM [2], 5-HT1A agonist 1 enables experiments at sub-nanomolar concentrations where solvent (e.g., DMSO) artifacts are minimized. This potency is approximately 3.2-fold greater than 8-OH-DPAT and approximately 150-fold greater than tandospirone at 5-HT₁A receptors [2][3]. For researchers conducting β-arrestin recruitment assays, cAMP inhibition studies, or G-protein activation assays at 5-HT₁A, this compound provides the highest potency among commercially available research-grade 5-HT₁A agonists, reducing the risk of non-specific binding artifacts at higher test concentrations.

SAR Studies of Substituted Lactam 5-HT1A Agonists

As the most potent exemplar (EC₅₀ = 0.18 nM) from the Sumitomo substituted lactam series disclosed in US 2025/0084090 A1 [1], 5-HT1A agonist 1 serves as a benchmark reference compound for medicinal chemistry programs exploring this chemical scaffold. The compound's defined stereochemistry, molecular formula (C₂₂H₂₇N₅O₂), and CAS registration (2410053-15-3) provide a traceable, reproducible starting point for derivative synthesis and pharmacological profiling. Procurement of this specific Example 37 compound, rather than other examples from the patent with lower potency, ensures alignment with the patent's lead optimization data.

Comparative Polypharmacology Profiling

For core facilities and CROs conducting broad GPCR selectivity panels, 5-HT1A agonist 1 represents a mechanistically distinctive entry distinct from classical 5-HT₁A agonists. Its dual 5-HT₁A agonist/5-HT₂A antagonist mechanism [1] provides a reference profile for benchmarking novel dual-target candidates. This compound can be used alongside selective 5-HT₁A agonists and selective 5-HT₂A antagonists as a positive control in assay validation, enabling discrimination between single-target and dual-target pharmacological effects in high-throughput screening campaigns.

Application

Selection Property

Validation Focus

Schizophrenia model studies

Dual 5-HT1A/5-HT2A profile

MK-801 model-response endpoint review

5-HT1A cellular assay studies

Reported functional potency context

Low-concentration assay artifact review

SAR and scaffold benchmarking

Patent Ex.37 lead compound

Potency and selectivity patent data

GPCR polypharmacology screening

Dual-target reference profile

Differentiate single vs dual-target effects

• [1] Yoshinaga, H.; Ikuma, Y.; Ikeda, J.; Adachi, S.; Mitsunuma, H.; Aihara, Y.; Besnard, J.; Bell, A. S. Substituted Lactams Showing Serotonin 5-HT Receptor Activity. U.S. Patent Application Publication US 2025/0084090 A1, March 13, 2025. Paragraphs [0001]–[0010], [0064]–[0065]. View Source
• [2] MedChemExpress (MCE). 5-HT1A agonist 1 (Compound Ex.37) Product Datasheet, Cat. No. HY-174146. EC₅₀ = 0.18 nM. View Source
• [3] Newman-Tancredi, A.; Gavaudan, S.; Conte, C.; Chaput, C.; Touzard, M.; Verrièle, L.; Audinot, V.; Millan, M. J. Agonist and antagonist actions of antipsychotic agents at 5-HT1A receptors: a [³⁵S]GTPγS binding study. European Journal of Pharmacology, 1998, 355(2–3), 245–256. View Source